Cas no 380380-60-9 (5-Bromo-2-(1H-tetrazol-5-yl)pyridine)

• Product Name: 5-Bromo-2-(1H-tetrazol-5-yl)pyridine
• CAS No: 380380-60-9
• Molecular Formula: C₆H₄BrN₅
• Molecular Weight: 226.0335
• MDL: MFCD08062726
• CID: 922895
• PubChem ID: 23438683

5-Bromo-2-(1H-tetrazol-5-yl)pyridine Properties

Names and Identifiers

• 5-Bromo-2-(1H-tetrazol-5-yl)pyridine
• 2-(1,2,3,4-tetrazol-5-yl)-5-bromopyridine
• 5-BROMO-2-(2H-TETRAZOL-5-YL)PYRIDINE
• PYRIDINE, 5-BROMO-2-(2H-TETRAZOL-5-YL)-
• 2-(5-tetrazolyl)-5-bromopyridine
• 2-(tetrazol-5-yl)-5-bromopyridine
• 5-bromo-2-(tetrazol-5-yl)pyridine
• 5-Bromo-2-(1H-tetrazol-5-yl)-pyridine
• Pyridine, 5-bromo-2-(1H-tetrazol-5-yl)-
• LBDJSOHAVRCQPD-UHFFFAOYSA-N
• 5-Bromo-2-tetrazol-5-ylpyridine
• 4885AB
• Bromo-2-(1H-tetrazol-5-yl)pyri
• Tedizolid Impurity 17
• Bromo-2-
• AKOS016008758
• SCHEMBL1557037
• DTXSID30634150
• 2-(5-Tetrazolyl)-5-bromopyridine; 5-Bromo-2-(2H-tetrazol-5-yl)pyridine; 5-Bromo-2-(tetrazol-5-yl)pyridine
• AM9838
• 5-BROMO-2-(2H-1,2,3,4-TETRAZOL-5-YL)PYRIDINE
• 380380-60-9
• AKOS032455841
• AS-36545
• Z3248283668
• MFCD25977144
• Bromo-2-(1H-tetrazol-5-yl)pyridine
• 5-bromo-2-(1H-1,2,3,4-tetrazol-5-yl)pyridine
• CHEMBL4990714
• SY046170
• CS-M1458
• EN300-6474380
• MFCD08062726
• G2E7F486NN

• MDL： MFCD08062726
• InChIKey： LBDJSOHAVRCQPD-UHFFFAOYSA-N
• Inchi： 1S/C6H4BrN5/c7-4-1-2-5(8-3-4)6-9-11-12-10-6/h1-3H,(H,9,10,11,12)
• SMILES： BrC1=C([H])N=C(C([H])=C1[H])C1N=NN([H])N=1

Computed Properties

• Exact Mass: 224.96500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 224.965
• Heavy Atom Count: 12
• Complexity: 155
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 67.4

Experimental Properties

• LogP: 1.02420
• PSA: 67.35000
• Refractive Index: 1.665
• Boiling Point: 396.451°C at 760 mmHg
• Flash Point: 193.567°C
• Solubility: Slightly soluble (3.2 g/l) (25 º C),
• Color/Form: White to Yellow Solid
• Density: 1.850±0.06 g/cm3 (20 ºC 760 Torr),

5-Bromo-2-(1H-tetrazol-5-yl)pyridine Security Information

• Hazard Statement： H203;H302
• Warning Statement： P210;P250;P280;P301+P312;P370+P380
• Storage Condition：2-8 °C
• Signal Word：Danger

5-Bromo-2-(1H-tetrazol-5-yl)pyridine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%